2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95%

• IUPAC Name: 5-(2,4-dimethoxyphenyl)-2-hydroxybenzonitrile
• InChI: InChI=1S/C15H13NO3/c1-18-12-4-5-13(15(8-12)19-2)10-3-6-14(17)11(7-10)9-16/h3-8,17H,1-2H3
• InChI Key: DAWJQNOTQWGIEG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)C#N)OC
• Molecular Formula: C15H13NO3
• DSSTOX Substance ID: DTXSID50684854
• Molecular Weight: 255.27 g/mol
• CAS RN: 1261911-91-4

Description

2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% (2-C4-DMPP) is a phenolic compound derived from the oxidation of 2-cyano-4-(2,4-dimethoxyphenyl)phenol, 95%. It has a wide range of applications in scientific research, including biochemical and physiological studies, as well as in laboratory experiments.

Scientific Research Applications

2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% has a wide range of applications in scientific research. It has been used in biochemical and physiological studies to investigate the effects of oxidative stress and inflammation in cell cultures. It has also been used in laboratory experiments to study the effects of various compounds on enzymes, proteins, and other biological molecules. Additionally, 2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% has been used in the synthesis of various organic compounds, such as polymers, dyes, and fragrances.

Mechanism of Action

2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% is an oxidizing agent that acts on biological molecules by oxidizing them. This oxidation reaction is catalyzed by the strong oxidizing agent, such as sodium hypochlorite (NaClO) or potassium permanganate (KMnO4). The reaction results in the conversion of the biological molecules into their oxidized form, which can then be used in further biochemical and physiological studies.
Biochemical and Physiological Effects
2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% has been found to have a wide range of biochemical and physiological effects. In cell cultures, it has been found to cause oxidative stress and inflammation, which can lead to cell death. Additionally, it has been shown to inhibit the activity of certain enzymes, proteins, and other biological molecules. Finally, it has been found to have antimicrobial activity, which can be used to study the effects of various compounds on microbial populations.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% in laboratory experiments is its ability to act as an oxidizing agent. This allows it to be used to study the effects of various compounds on enzymes, proteins, and other biological molecules. Additionally, its antimicrobial activity can be used to study the effects of various compounds on microbial populations. However, its use in laboratory experiments is limited by its toxicity, as it can cause oxidative stress and inflammation in cell cultures.

Future Directions

There are several potential future directions for the use of 2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% in scientific research. It could be used to study the effects of oxidative stress and inflammation in cell cultures, as well as in laboratory experiments to study the effects of various compounds on enzymes, proteins, and other biological molecules. Additionally, it could be used to synthesize various organic compounds, such as polymers, dyes, and fragrances. Finally, its antimicrobial activity could be further explored to develop new antimicrobial agents.

Synthesis Methods

2-Cyano-4-(2,4-dimethoxyphenyl)phenol, 95% can be synthesized by the oxidation of 2-cyano-4-(2,4-dimethoxyphenyl)phenol, 95%. This reaction is catalyzed by a strong oxidizing agent, such as sodium hypochlorite (NaClO) or potassium permanganate (KMnO4). The reaction is carried out in an aqueous solution of the reactant at a temperature of 70-80°C for a period of 2-3 hours. The resulting product is a yellow-brown solid, which is then purified by recrystallization.